Cas no 1261079-75-7 (methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate)

• Product Name: methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate
• CAS No: 1261079-75-7
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• MDL: MFCD18157651
• CID: 4583521
• Update Time: 2025-11-05

methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1'-benzyl-2-oxo-1,2-dihydrospiro-[indole-3,2'-pyrrolidine]-4'-carboxylate
• methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate

• MDL： MFCD18157651
• Inchi： 1S/C20H20N2O3/c1-25-18(23)15-11-20(16-9-5-6-10-17(16)21-19(20)24)22(13-15)12-14-7-3-2-4-8-14/h2-10,15H,11-13H2,1H3,(H,21,24)
• InChI Key： LTHUKCPBBFCJFO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2(CC(C(OC)=O)CN2CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 336.147
• Monoisotopic Mass: 336.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate

Methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate: A Comprehensive Overview

The compound with CAS No. 1261079-75-7, known as methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The indole and pyrrolidine moieties in its structure contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to modulate various biological targets. The methyl ester group in this compound suggests that it may have enhanced bioavailability compared to its parent carboxylic acid form. Additionally, the presence of a benzyl group at the 1' position indicates potential stereochemical diversity and increased lipophilicity, which are desirable traits for drug candidates.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. For instance, the indole ring is a common feature in many natural products and pharmaceutical agents, such as serotonin agonists and anti-inflammatory drugs. The pyrrolidine ring further enhances the molecule's flexibility and ability to interact with protein targets through hydrogen bonding or hydrophobic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various receptors. Using molecular docking studies, scientists have identified potential binding sites for methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate on G-protein coupled receptors (GPCRs) and kinase enzymes. These findings suggest that the compound may exhibit modulatory effects on cellular signaling pathways involved in inflammation, pain, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. Key steps include the formation of the spiro ring through intramolecular cyclization and the introduction of the methyl ester group via esterification reactions. Researchers have also explored green chemistry approaches to improve the efficiency and sustainability of its synthesis.

In terms of applications, methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate holds promise as a lead compound for drug development programs targeting chronic inflammatory conditions such as arthritis and inflammatory bowel disease. Its ability to inhibit pro-inflammatory cytokines like TNF-alpha and IL-6 has been demonstrated in vitro, making it a strong candidate for further preclinical testing.

Moreover, this compound has shown selectivity towards certain isoforms of kinases involved in cancer progression. Preclinical studies suggest that it may inhibit key oncogenic pathways without causing significant toxicity to normal cells. These findings underscore its potential as an anti-cancer agent with a favorable safety profile.

Another area of interest is the exploration of this compound's neuroprotective properties. Studies indicate that it may enhance neuronal survival by modulating oxidative stress pathways and promoting mitochondrial function. This makes it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of novel analytical techniques has also played a crucial role in characterizing this compound's properties. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while nuclear magnetic resonance (NMR) spectroscopy has elucidated its detailed structure. These tools have been instrumental in confirming the stereochemistry and purity of the synthesized product.

In conclusion, methyl 1'-benzyl-2-oxo-1,2-dihydrospiro[indole-3,2'-pyrrolidine]-4'-carboxylate represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structure, combined with advancements in synthetic and computational methods, positions it as a valuable asset in drug discovery research.